Cas no 658081-46-0 (Phenol, 4,4',4''-[4-(2-propenyl)-1H-pyrazole-1,3,5-triyl]tris-)

• Product name: Phenol, 4,4',4''-[4-(2-propenyl)-1H-pyrazole-1,3,5-triyl]tris-
• CAS No: 658081-46-0
• MF: C₂₄H₂₀N₂O₃
• MW: 384.427206039429
• CID: 1691751

Phenol, 4,4',4''-[4-(2-propenyl)-1H-pyrazole-1,3,5-triyl]tris- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4',4''-[4-(2-propenyl)-1H-pyrazole-1,3,5-triyl]tris-
• Phenol, 4,4',4''-[4-(2-propenyl)-1H-pyrazole-1,3,5-triyl]tris- (9CI)

• Inchi： 1S/C24H20N2O3/c1-2-3-22-23(16-4-10-19(27)11-5-16)25-26(18-8-14-21(29)15-9-18)24(22)17-6-12-20(28)13-7-17/h2,4-15,27-29H,1,3H2
• InChI Key： GHLFFFFKLRXJTB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(O)C=C2)C(C2=CC=C(O)C=C2)=C(CC=C)C(C2=CC=C(O)C=C2)=N1

Computed Properties

• Exact Mass: 384.1475

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 632.8±55.0 °C(Predicted)
• PSA: 78.51
• pka: 8.86±0.15(Predicted)